Cas no 733800-78-7 (1,3-Propanediol, 1-(4-chlorophenyl)-2-methyl-3-phenyl-, (1S,2S,3S)-)

1,3-Propanediol, 1-(4-chlorophenyl)-2-methyl-3-phenyl-, (1S,2S,3S)- structure
733800-78-7 structure
Product Name:1,3-Propanediol, 1-(4-chlorophenyl)-2-methyl-3-phenyl-, (1S,2S,3S)-
CAS No:733800-78-7
MF:C16H17ClO2
MW:276.757983922958
CID:542569
PubChem ID:71404222
Update Time:2025-04-19

1,3-Propanediol, 1-(4-chlorophenyl)-2-methyl-3-phenyl-, (1S,2S,3S)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 1-(4-chlorophenyl)-2-methyl-3-phenyl-, (1S,2S,3S)-
    • (1S,2S,3S)-1-(4-chlorophenyl)-2-methyl-3-phenylpropane-1,3-diol
    • DTXSID00825078
    • 733800-78-7
    • Inchi: 1S/C16H17ClO2/c1-11(15(18)12-5-3-2-4-6-12)16(19)13-7-9-14(17)10-8-13/h2-11,15-16,18-19H,1H3/t11-,15-,16-/m0/s1
    • InChI Key: FNILULMJTKCPGR-UVBJJODRSA-N
    • SMILES: ClC1C=CC(=CC=1)[C@H]([C@@H](C)[C@@H](C1C=CC=CC=1)O)O

Computed Properties

  • Exact Mass: 276.0917075g/mol
  • Monoisotopic Mass: 276.0917075g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 40.5Ų
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